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Compound Focus: 2-Methyl-4-octanone

CAS No.: 7492-38-8

Cat. No.: S1896240

Chemical Profile of 2-Methyl-4-octanone

The table below consolidates the fundamental identifying and physical property data for 2-Methyl-4-

octanone from supplier documentation and chemical databases [1] [2] [3].

Property Specification | Value

CAS Number 7492-38-8 [1] [4] [2]

Molecular Formula CoH1s80 [1] [4] [3]

Molecular Weight 142.24 g/mol [1] [4] [3]

IUPAC Name 2-methyloctan-4-one [1] [5] [6]

Other Names n-Butyl isobutyl ketone [4] [2] [6]
Boiling Point 180°C [1] [2] [7]

Density 0.815 - 0.8258 g/cm? (estimate) [2] [8]
Refractive Index 1.415 [1] [2] [7]
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Property Specification / Value
Recommended Away from oxidizing agents, in a cool, dry, well-sealed container. Some
Storage sources suggest 2-8°C [1] [5] [2].

Research Applications and Synthesis

The documented research uses for 2-Methyl-4-octanone are broad, and specific mechanistic protocols are

not detailed in the available public data.

Primary Research Uses

¢ Proteomics Research: The compound is explicitly listed as a building block ketone for
proteomics research [1] [5] [4]. In this context, it could be used to modify peptides or proteins or in
the synthesis of more complex molecules that interact with proteomic systems.

 Pharmaceutical Intermediates: It is also consistently described as a raw material or intermediate
used in the synthesis and development of active pharmaceutical ingredients (APIs) [1] [5] [6]. Its
structure makes it a potential precursor for various organic syntheses.

Synthetic Pathway

The following diagram illustrates a general workflow for the application of 2-Methyl-4-octanone in drug

development, based on its stated use as a pharmaceutical intermediate.

Raw Materials Organic Synthesis Purification & Analysis Pre-clinical & Clinical
(Coupling, Functionalization) (Distillation, Chromatography) Development

Click to download full resolution via product page

One specific synthetic route described in the literature is the oxidation of 2-methyloctan-4-ol to produce 2-

Methyl-4-octanone [8].

¢ Reaction: Oxidation of 2-methyloctan-4-ol [8].
¢ Reagents: Jones' reagent (a solution of chromium trioxide in sulfuric acid) [8].
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e Reported Yield: ~86% [8].
Protocol Outline:

e Setup: The reaction is typically performed in a well-ventilated fume hood using standard laboratory
glassware. Personal protective equipment (PPE) including gloves and safety goggles is mandatory.

¢ Reaction: Jones' reagent is added dropwise to a cooled, stirred solution of 2-methyloctan-4-ol in
acetone or another suitable solvent. The rate of addition is controlled to maintain the reaction
temperature.

¢ Quenching & Work-up: Once the reaction is complete (monitored by TLC or GC), the mixture is
carefully quenched with a suitable agent (e.qg., isopropanol) to destroy excess oxidant. The product is
then extracted using an organic solvent (e.g., dichloromethane or diethyl ether).

¢ Purification: The organic layers are combined, washed with water and brine, dried over an
anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate), and filtered. The solvent is
removed by rotary evaporation. Further purification of the crude 2-Methyl-4-octanone can be
achieved via distillation under reduced pressure [2] [8].

Safety and Handling Information

Handling of 2-Methyl-4-octanone and strong oxidizers like Jones' reagent requires strict safety measures.

¢ General Handling: Store away from oxidizing agents in a cool, dry place within a well-sealed
container [1] [5].

e Oxidation Reaction Hazards: Jones' reagent is highly corrosive and a known carcinogen. All
operations must be conducted in a fume hood. Incompatible solvents (e.g., alcohols) can cause
violent reactions.

¢ Disclaimer: The information provided is for research purposes only. Safety Data Sheets (SDS)
must be consulted prior to working with any chemical. All experimental procedures must be
conducted and supervised by trained professionals following institutional safety guidelines.

Summary

2-Methyl-4-octanone serves as a useful ketone building block in specialized fields like proteomics and
pharmaceutical synthesis. While its applications are well-noted, detailed mechanistic studies and specific
application protocols in the public domain are limited. The synthetic route via alcohol oxidation provides a

foundational method for its preparation in a research setting.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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